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Introduction

Glyoxylic acid monohydrate is a versatile organic compound with growing applications in the
cosmetics and personal care industry. Its dual functionality, possessing both an aldehyde and a
carboxylic acid group, allows for unique interactions with proteins like keratin, making it a key
ingredient in modern hair straightening formulations.[1][2][3][4][5] Furthermore, its acidic nature
provides benefits for skincare, primarily as an exfoliating and pH-adjusting agent.[4] This
document provides detailed application notes and experimental protocols for the use of
glyoxylic acid monohydrate in hair and skin care products.

Hair Care Applications: Semi-Permanent
Straightening

Glyoxylic acid offers a gentler alternative to traditional hair straightening agents, such as
formaldehyde or alkaline relaxers, which can cause significant damage to the hair fiber.[1][2][4]
[6] The mechanism of action involves a chemical reaction with the amino groups in hair keratin,
which, when combined with heat, reorganizes the hair's internal structure to create a
straightened effect without breaking the disulfide bonds.[1][2][4][6][7]

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b10799035?utm_src=pdf-interest
https://www.benchchem.com/product/b10799035?utm_src=pdf-body
https://kyushu-u.elsevierpure.com/en/publications/promotion-of-glyoxylic-acid-penetration-into-human-hair-by-glycol/
https://www.cosmeticsandtoiletries.com/formulas-products/hair-care/article/21834434/determining-the-effects-of-glycolic-acid-in-hair-care-products
https://library.scconline.org/v060n02/95
https://pmc.ncbi.nlm.nih.gov/articles/PMC10075350/
https://www.researchgate.net/publication/366792630_Promotion_of_Glyoxylic_Acid_Penetration_into_Human_Hair_by_Glycolic_Acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC10075350/
https://www.benchchem.com/product/b10799035?utm_src=pdf-body
https://kyushu-u.elsevierpure.com/en/publications/promotion-of-glyoxylic-acid-penetration-into-human-hair-by-glycol/
https://www.cosmeticsandtoiletries.com/formulas-products/hair-care/article/21834434/determining-the-effects-of-glycolic-acid-in-hair-care-products
https://pmc.ncbi.nlm.nih.gov/articles/PMC10075350/
https://www.researchgate.net/publication/263393131_Formaldehyde_replacement_with_glyoxylic_acid_in_semipermanent_hair_straightening_A_new_and_multidisciplinary_investigation
https://kyushu-u.elsevierpure.com/en/publications/promotion-of-glyoxylic-acid-penetration-into-human-hair-by-glycol/
https://www.cosmeticsandtoiletries.com/formulas-products/hair-care/article/21834434/determining-the-effects-of-glycolic-acid-in-hair-care-products
https://pmc.ncbi.nlm.nih.gov/articles/PMC10075350/
https://www.researchgate.net/publication/263393131_Formaldehyde_replacement_with_glyoxylic_acid_in_semipermanent_hair_straightening_A_new_and_multidisciplinary_investigation
https://analyticalscience.wiley.com/content/article-do/get-your-hair-straight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

The efficacy of glyoxylic acid in hair straightening is influenced by its concentration, the

formulation's pH, the application temperature, and the presence of penetration enhancers.

Parameter

Recommended
Range/Value

Observations

Ensures effective straightening

Concentration in Formulation 5% - 15% while minimizing potential for
irritation or hair damage.[8]
A low pH is crucial for the
. i stability of glyoxylic acid and
Optimal pH of Formulation 15-25

promotes its interaction with
keratin.[1]

Application Temperature (Flat

Iron)

200°C - 230°C

Heat is necessary to activate
the chemical reaction between

glyoxylic acid and keratin.[8]

Penetration Enhancement

Addition of Glycolic Acid

The addition of glycolic acid
can increase the penetration of
glyoxylic acid into the hair shaft
by approximately four times.[1]
[71[9][10]

Impact on Hair Strength

Statistically equivalent to

alkaline straighteners

Treatment with glyoxylic acid

results in a tensile strength of
hair that is comparable to that
of hair treated with traditional

alkaline straightening agents.

[4][11]

Glyoxylic acid treatment may
cause a higher protein loss

compared to untreated hair

Protein Loss ~3.5 pg/g )
(1.12 pg/g) and hair treated
with some alkaline
straighteners (~2.5 pg/g).[4]
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Experimental Protocols

Protocol 1: Evaluation of Hair Straightening Efficacy

Objective: To assess the straightening effect of a glyoxylic acid-based formulation on curly hair

tresses.

Materials:

Curly hair tresses (standardized length and weight)

Glyoxylic acid straightening formulation

Shampoo (sulfate-free)

Hairdryer

Professional flat iron with temperature control (up to 230°C)
Digital camera with a standardized setup for image acquisition

Image analysis software

Procedure:

Wash hair tresses with a clarifying shampoo and gently towel dry, leaving them damp.

Apply the glyoxylic acid straightening emulsion evenly to the hair tresses at a 1:1 ratio
(product to hair weight).[4]

Allow the product to remain in contact with the hair for 20 minutes.[4]
Use a fine-tooth comb to remove any excess product. Do not rinse.
Dry the tresses completely using a hairdryer and a round brush.

Set the flat iron to 200°C.

Pass the flat iron through each tress at least five times to ensure the formation of a biofilm.[4]
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» Allow the tresses to cool to room temperature.

o Capture high-resolution images of the treated and untreated (control) tresses against a
contrasting background.

¢ Analyze the images to measure the degree of straightening, which can be quantified by the
change in tress length or by a visual scoring scale.

Protocol 2: Assessment of Hair Tensile Strength

Objective: To measure the impact of glyoxylic acid treatment on the mechanical strength of hair
fibers.

Materials:

Single hair fibers from treated and untreated tresses

Tensile testing instrument (e.g., Instron)

Mounting cards for hair fibers

Controlled environment chamber (e.g., 21°C and 65% relative humidity)

Procedure:

Prepare treated hair tresses as described in Protocol 1.

« [solate individual hair fibers from both treated and untreated (control) tresses.

e Secure individual fibers of a standardized length (e.g., 55 mm) onto mounting cards.[12]

e Condition the mounted fibers in a controlled environment for at least 24 hours.

e Mount the card in the tensile testing instrument.

o Apply a vertical load to the fiber at a constant rate (e.g., 0.5 mm/second) until the fiber
breaks.[12]

e Record the force at break (in Newtons) and the elongation at break (in mm).
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» Repeat the measurement for a statistically significant number of fibers from each group (e.g.,
n=30).

o Calculate the average tensile strength and compare the results between treated and
untreated fibers.

Protocol 3: Measurement of Hair Smoothness and Manageability

Objective: To quantify the effect of glyoxylic acid treatment on hair surface friction and ease of
combing.

Materials:

e Treated and untreated hair tresses

 Instrument for measuring combing force (e.g., a texture analyzer with a hair combing rig)
 Instrument for measuring hair surface properties (e.g., SAMBA Hair System)

Procedure (Combing Force):

e Mount a hair tress (treated or untreated) in the combing rig.

o Pass a standardized comb through the tress at a constant speed.

e Measure the force required to comb through the tress.

» Repeat the measurement multiple times for each tress and average the results.

o Compare the combing force for treated versus untreated tresses. A lower force indicates
improved manageability.

Procedure (Surface Analysis):
o Place a treated or untreated hair tress in the SAMBA Hair System.
o Use the instrument to measure parameters such as shine and surface cuticle angle.[3]

e A smoother cuticle angle is indicative of improved hair surface smoothness.
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o Compare the results between treated and untreated tresses.

Signaling Pathways and Workflows

Preparation Application Activation Result

Apply Glyoxylic Acid

o . . » | FlatIron at 200-230°C Semi-Permanent
Formulation (1:1 ratio) DIl CEIEE e ity Ry € Y = (multiple passes) Straightened Hair

Wash Hair Towel Dry

Click to download full resolution via product page

Caption: Workflow for semi-permanent hair straightening using glyoxylic acid.

Skin Care Applications: Exfoliation and pH
Adjustment

In skincare, glyoxylic acid functions as a mild exfoliating agent and a pH adjuster.[4] Its
mechanism of action is similar to other alpha-hydroxy acids (AHAs), where it helps to remove
dead skin cells from the stratum corneum, promoting skin renewal and improving skin texture
and radiance.[4]

Quantitative Data Summary

Specific quantitative data for the efficacy of glyoxylic acid monohydrate in skin care is not
extensively available in the public domain. The following recommendations are based on the
general properties of AHAs and information available for the structurally similar glycolic acid.
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Recommended
Parameter
Range/Value

Observations

Concentration in Formulation 1% - 10% (estimated)

Lower concentrations (1-2.5%)
are suitable for toners, while
higher concentrations (5-10%)
may be used in cleansers or
serums, depending on the

desired exfoliating effect.[12]

Optimal pH of Formulation 35-4.0

A pH in this range is generally
effective for exfoliation while
minimizing the potential for

skin irritation.[12]

Experimental Protocols

Protocol 4: Evaluation of Skin Exfoliation Efficacy (In Vitro)

Objective: To assess the exfoliating effect of a glyoxylic acid-based formulation using a skin

equivalent model.

Materials:

¢ Reconstituted human epidermal tissue model
e Glyoxylic acid formulation

o Phosphate-buffered saline (PBS)

e Protein assay kit (e.g., BCA assay)

e Dansyl chloride staining solution (for cell turnover assessment)

Procedure (Protein Removal):

o Culture the epidermal tissue models according to the manufacturer's instructions.

o Topically apply a standardized amount of the glyoxylic acid formulation to the tissue surface.
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 After a defined incubation period, wash the tissue surface with PBS to collect the exfoliated
corneocytes.

e Quantify the amount of protein in the collected wash solution using a BCA assay.

e Anincrease in protein content compared to a control (vehicle-treated) tissue indicates an
exfoliating effect.

Procedure (Cell Turnover):
» Stain the surface of the epidermal tissue with dansyl chloride.
» Topically apply the glyoxylic acid formulation daily for a set period.

e Monitor the decrease in fluorescence intensity over time using a fluorometer or fluorescence
microscopy.

o Afaster decrease in fluorescence in the treated tissue compared to the control indicates an
increased rate of cell turnover.

Protocol 5: Assessment of Skin Renewal (Clinical)

Objective: To evaluate the effect of a glyoxylic acid-containing product on skin renewal in
human volunteers.

Materials:

Glyoxylic acid-based cosmetic product

Placebo control product

DHA (dihydroxyacetone) solution for staining

Chromameter or other color-measuring device
Procedure:

e Recruit a panel of healthy volunteers with informed consent.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Define test sites on the forearms of the subjects.
e Apply a DHA solution to the test sites to induce a temporary brown color.

e Instruct subjects to apply the glyoxylic acid product to one site and the placebo to another
site daily for a specified period (e.g., two weeks).

o Measure the color of the stained sites at regular intervals using a chromameter.

» Afaster fading of the brown color at the glyoxylic acid-treated site compared to the placebo
site indicates an enhanced rate of skin exfoliation and renewal.

Logical Relationships

Glyoxylic Acid Monohydrate

Hair Care in Care

Semi-Permanent Straightening Mild Exfoliation pH Adjustment

Improved Manageability & Shine

Click to download full resolution via product page

Caption: Key cosmetic applications of glyoxylic acid monohydrate.

Safety Considerations

While glyoxylic acid is considered a safer alternative to formaldehyde-releasing ingredients, it is
important to adhere to recommended concentration and pH guidelines to avoid potential skin
and scalp irritation.[1][10] Formulations should be thoroughly tested for safety and stability.
Recent reports have suggested a possible link between the use of hair straightening products
containing glyoxylic acid and acute kidney injury, prompting further investigation by regulatory
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bodies.[13] Therefore, it is crucial for researchers and formulators to stay informed about the
latest safety assessments and regulatory updates concerning this ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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